Cas no 748141-89-1 (3-Propoxypyridazine)

3-Propoxypyridazine structure
3-Propoxypyridazine structure
Product Name:3-Propoxypyridazine
CAS No:748141-89-1
MF:C7H10N2O
MW:138.167101383209
CID:547934
PubChem ID:19760648
Update Time:2025-09-27

3-Propoxypyridazine Chemical and Physical Properties

Names and Identifiers

    • Pyridazine,3-propoxy-
    • 3-PROPOXYPYRIDAZINE
    • 3-(propyloxy)pyridazine
    • 3-PROPOXY-PYRIDAZINE
    • AG-G-97753
    • CTK5E0548
    • KB-184114
    • SureCN4276013
    • SCHEMBL4276013
    • DTXSID10599637
    • 748141-89-1
    • EN300-704223
    • FT-0723144
    • 3-Propoxypyridazine
    • Inchi: 1S/C7H10N2O/c1-2-6-10-7-4-3-5-8-9-7/h3-5H,2,6H2,1H3
    • InChI Key: SOKDEAVXEOZNKS-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CN=N1)CCC

Computed Properties

  • Exact Mass: 138.0794
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: 1.039
  • Boiling Point: 266.5°C at 760 mmHg
  • Flash Point: 97.7°C
  • Refractive Index: 1.489
  • PSA: 35.01
  • LogP: 1.26540

3-Propoxypyridazine Pricemore >>

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